Cas no 22632-62-8 (Pentanoic acid,2-propyl-, 2-propen-1-yl ester)
22632-62-8 structure
Product Name:Pentanoic acid,2-propyl-, 2-propen-1-yl ester
CAS No:22632-62-8
MF:C11H20O2
MW:184.275303840637
CID:260678
PubChem ID:211195
Update Time:2025-04-19
Pentanoic acid,2-propyl-, 2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,2-propyl-, 2-propen-1-yl ester
- prop-2-enyl 2-propylpentanoate
- DTXSID30177173
- 22632-62-8
- Pentanoic acid, 2-propyl-, allyl ester
- BRN 2433388
- 2-Propylvaleric acid allyl ester
- Allyl 2-propylvalerate
- SCHEMBL15442976
- Valeric acid, 2-propyl-, allyl ester
-
- Inchi: 1S/C11H20O2/c1-4-7-10(8-5-2)11(12)13-9-6-3/h6,10H,3-5,7-9H2,1-2H3
- InChI Key: JEBGJQHVDDOHIZ-UHFFFAOYSA-N
- SMILES: O(CC=C)C(C(CCC)CCC)=O
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.881
- Boiling Point: 228.8°Cat760mmHg
- Flash Point: 89.4°C
- Refractive Index: 1.434
- PSA: 26.3
Pentanoic acid,2-propyl-, 2-propen-1-yl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
22632-62-8 (Pentanoic acid,2-propyl-, 2-propen-1-yl ester) Related Products
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